Cas no 1704082-87-0 ((4-(2-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)ethoxy)-3-fluorophenyl)boronic acid)

• Product Name: (4-(2-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)ethoxy)-3-fluorophenyl)boronic acid
• CAS No: 1704082-87-0
• MF: C₂₉H₃₇BFNO₄Si
• MW: 521.503292798996
• MDL: MFCD28805765
• CID: 4703539
• Update Time: 2025-06-14

(4-(2-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)ethoxy)-3-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(2-(4-((tert-butyldiphenylsilyl)oxy)piperidin-1-yl)ethoxy)-3-fluorophenyl)boronic acid
• AM88441
• (4-(2-(4-((t-Butyldiphenylsilyl)oxy)piperidin-1-yl)ethoxy)-3-fluorophenyl)boronic acid
• (4-(2-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)ethoxy)-3-fluorophenyl)boronic acid

• MDL： MFCD28805765
• Inchi： 1S/C29H37BFNO4Si/c1-29(2,3)37(25-10-6-4-7-11-25,26-12-8-5-9-13-26)36-24-16-18-32(19-17-24)20-21-35-28-15-14-23(30(33)34)22-27(28)31/h4-15,22,24,33-34H,16-21H2,1-3H3
• InChI Key： OHBMQGBHCPCSEF-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC1CCN(CCOC2C=CC(B(O)O)=CC=2F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 657
• Topological Polar Surface Area: 62.2

Additional information on (4-(2-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)ethoxy)-3-fluorophenyl)boronic acid

Comprehensive Overview of (4-(2-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)ethoxy)-3-fluorophenyl)boronic acid (CAS No. 1704082-87-0)

The compound (4-(2-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)ethoxy)-3-fluorophenyl)boronic acid (CAS No. 1704082-87-0) is a highly specialized boronic acid derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butyldiphenylsilyl (TBDPS) protecting group and a piperidine moiety, makes it a valuable intermediate in the development of novel therapeutics, particularly in the field of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and precision medicine.

One of the key features of (4-(2-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)ethoxy)-3-fluorophenyl)boronic acid is its versatility in Suzuki-Miyaura cross-coupling reactions, a widely used method in medicinal chemistry for constructing carbon-carbon bonds. The presence of the boronic acid group allows for efficient coupling with aryl halides, enabling the synthesis of complex biaryl structures. This property aligns with the growing demand for modular synthetic approaches in drug discovery, as highlighted by recent trends in AI-driven molecular design and high-throughput screening.

In the context of current research hotspots, this compound has garnered attention for its potential applications in cancer therapy and neurodegenerative disease research. The fluorophenyl moiety enhances its metabolic stability, while the piperidine ring contributes to improved blood-brain barrier permeability—a critical factor for CNS-targeted drugs. These attributes make it a subject of interest in forums discussing next-generation small-molecule drugs and structure-activity relationship (SAR) optimization.

From a synthetic chemistry perspective, the TBDPS-protected hydroxyl group in 1704082-87-0 offers selective deprotection opportunities, enabling orthogonal functionalization strategies. This aligns with the pharmaceutical industry’s shift toward fragment-based drug discovery, where modular building blocks are essential. Recent publications have explored its use in constructing heterocyclic scaffolds, addressing common challenges like solubility and bioavailability—topics frequently searched in academic and industrial databases.

Quality control and analytical characterization of (4-(2-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)ethoxy)-3-fluorophenyl)boronic acid are critical for reproducibility. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods resonate with the increasing emphasis on QC/QA compliance in API manufacturing, a trending topic in regulatory discussions and GMP certification workflows.

In summary, CAS No. 1704082-87-0 represents a sophisticated tool for medicinal chemists, bridging gaps between synthetic feasibility and biological relevance. Its design caters to contemporary needs in personalized medicine and drug repurposing, while its mechanistic versatility supports innovations in catalysis and material science. As research continues, this compound is poised to play a pivotal role in addressing unmet medical challenges through rational molecular engineering.